3-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-6-(3-methylpyrazol-1-yl)pyridazine
• InChI: InChI=1S/C18H19FN6O2S/c1-14-8-9-25(22-14)18-7-6-17(20-21-18)23-10-12-24(13-11-23)28(26,27)16-4-2-15(19)3-5-16/h2-9H,10-13H2,1H3
• InChI Key: SZSZNAPFULEIHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H19FN6O2S
• Molecular Weight: 402.4 g/mol

Description

3-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)-6-(3-methyl-1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C18H19FN6O2S and its molecular weight is 402.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antifungal Activities : The synthesis of sulfonamide and amide derivatives containing the piperazine ring and imidazo[1,2-b]pyridazine moiety, including structures related to the specified compound, demonstrated in vitro antimicrobial activity against both gram-positive and gram-negative bacteria, as well as antifungal and antimalarial activities (Bhatt, Kant, & Singh, 2016).
• Antitumor Activities : Novel pyrimidinyl pyrazole derivatives were synthesized and evaluated for cytotoxic activity against several tumor cell lines. Some derivatives exhibited potent antitumor activity, highlighting the potential of related structures in cancer research (Naito et al., 2005).

Heterocyclic Chemistry

• Heterocyclic Derivatives : Novel heterocyclic compounds containing the sulfonamido moiety were synthesized for potential use as antibacterial agents, demonstrating the versatility of related structures in developing new therapeutic agents (Ammar et al., 2004).

Medicinal Chemistry

• Dopamine and Serotonin Receptor Antagonists : Research on compounds structurally related to the given chemical showed significant affinity for dopamine D-2 and serotonin 5-HT2 receptors, suggesting potential applications in the treatment of neurological disorders (Perregaard et al., 1992).

Drug Design and Molecular Docking

• Discovery and Synthesis of Novel Pyrazoles : Efforts in the discovery of novel drugs highlighted the synthesis of pyrazole derivatives for their potential use in addressing global medical needs, including antioxidant, anti-breast cancer, and anti-inflammatory properties. This underscores the importance of structural analogs in drug discovery processes (Thangarasu, Manikandan, & Thamaraiselvi, 2019).